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Compound of Interest

Compound Name:
[4,4-Bioxazole]-5,5(4H,4H)-

dione(9CI)

CAS No.: 172869-91-9

Cat. No.: B573213

Get Quote

Part 1: Executive Summary & Chemical Identity
[4,4'-Bioxazole]-5,5'(4H,4'H)-dione represents a specialized class of heterocyclic dimers

derived from the oxidative coupling of 5(4H)-oxazolones (commonly known as azlactones).

While often encountered as transient intermediates or stable tetrasubstituted derivatives in

organic synthesis, this core scaffold serves as a critical "bis-electrophile" in the construction of

complex peptidomimetics, quaternary amino acids, and heterocyclic polymers.

This guide analyzes the structure, synthesis via oxidative dehydrodimerization, and the

reactivity profile of this scaffold, distinguishing between the theoretical unsubstituted parent and

the chemically robust substituted variants used in drug discovery.
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Property Detail

IUPAC Name [4,4'-Bioxazole]-5,5'(4H,4'H)-dione

Common Name Bis-azlactone; 4,4'-Bis(oxazolone)

Core Scaffold Dimer of 5(4H)-oxazolone connected at C4

CAS Number

Note on Specificity: The unsubstituted parent (H

at C2/C4) is chemically unstable. Relevant CAS

(Monomer): 1199-01-5 (2-Phenyl-5(4H)-

oxazolone) Relevant CAS (Derivative): 25744-

09-6 (Linked bis-azlactone example)

Molecular Formula C₆H₄N₂O₄ (Parent unsubstituted)

Hybridization

C2 (

), C4 (

in dimer), C5 (

)

Structural Logic & Tautomerism
The "4H,4'H" designation in the IUPAC name is critical. It indicates that the C4 carbons are

saturated (

), which occurs upon dimerization. The monomeric 5(4H)-oxazolone contains an acidic proton
at C4, which allows for the formation of an enolate-like radical species that drives the
dimerization process.

Monomer (Azlactone) Dimer (Target)
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Figure 1: Structural relationship between the azlactone monomer and the bioxazole dimer.

Part 2: Synthesis via Oxidative Dehydrodimerization
The most authoritative route to [4,4'-Bioxazole]-5,5'(4H,4'H)-dione derivatives is the oxidative

dehydrodimerization of 2-substituted-5(4H)-oxazolones. This reaction exploits the acidity of the

C4 proton (

) to generate a radical intermediate.

Mechanistic Pathway[2][3][4][5]
Enolization: Base-mediated deprotonation of the 5(4H)-oxazolone at C4.

Oxidation: Single-electron transfer (SET) using an oxidant (e.g., Iodine, Hypervalent Iodine,

or radical initiators) generates a captodative radical at C4.

Dimerization: Rapid recombination of two C4-radicals forms the C4-C4' bond, yielding the

bioxazole scaffold.

Experimental Protocol: Iodine-Mediated Dimerization
Note: This protocol describes the synthesis of the stable 2,2'-diphenyl substituted derivative, a

standard model for this class.

Reagents:

Substrate: 2-Phenyl-5(4H)-oxazolone (1.0 eq)

Oxidant: Iodine (

) (0.5 eq) or Diacetoxyiodobenzene (PIDA)

Base: Triethylamine (

) or

Solvent: Dichloromethane (DCM) or Acetonitrile (MeCN)

Step-by-Step Workflow:
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Preparation: Dissolve 2-phenyl-5(4H)-oxazolone (10 mmol) in anhydrous DCM (50 mL)

under an inert atmosphere (

).

Activation: Cool the solution to 0°C and add Triethylamine (12 mmol) dropwise. Observe

color change indicating enolate formation.

Oxidation: Add Iodine (5 mmol) portion-wise over 20 minutes. The solution will transition from

violet (free

) to pale yellow/colorless as the oxidant is consumed.

Quenching: Stir at room temperature for 2 hours. Wash the organic layer with aqueous

sodium thiosulfate (

) to remove residual iodine.

Isolation: Dry over

, filter, and concentrate in vacuo.

Purification: Recrystallize from benzene/hexane or ethanol to yield the [4,4'-bioxazole]-5,5'-

dione derivative.
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Figure 2: Reaction pathway for the oxidative dimerization of azlactones.

Part 3: Reactivity & Applications[6]
The [4,4'-Bioxazole]-5,5'(4H,4'H)-dione scaffold acts as a masked bis-amino acid precursor.

The lactone rings are highly susceptible to nucleophilic attack, making this scaffold a versatile

"bis-electrophile."

Ring-Opening Polymerization (ROP)
Reaction with diamines or diols leads to the formation of polyamides or polyester-amides. The

bioxazole core opens to form a chain containing quaternary carbon centers, rigidifying the

polymer backbone.
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Synthesis of Quaternary Amino Acids
Hydrolysis or alcoholysis of the dimer, followed by reduction, yields

-disubstituted amino acids. These are valuable in drug design for constraining peptide
conformation.

Ligand Design
Substituted bioxazoles serve as precursors to chiral bis-oxazoline (BOX) ligands if the

carbonyls are reduced or modified, though the dione oxidation state is typically preserved for

electrophilic applications.

Key Reactivity Table:

Reagent Reaction Type Product

Water / Hydrolysis
Bis(

-benzamido) diacid

Primary Amine (

)
Aminolysis Bis-diamide (Peptidomimetic)

Alcohol (

)
Alcoholysis Bis-ester

Reducing Agent (

)
Reduction

Poly-substituted amino

alcohols

Part 4: Safety & Handling
Sensitization: 5(4H)-oxazolones and their dimers are potent acylating agents. They can react

with skin proteins, leading to sensitization or allergic contact dermatitis.

Moisture Sensitivity: The anhydride linkage in the oxazolone ring is hydrolytically unstable.

Store all derivatives under inert gas (Argon/Nitrogen) in a desiccator.
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Thermal Stability: While the dimers are generally more thermally stable than their monomers,

they may decarboxylate at high temperatures (>150°C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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